N-(4-chloro-2-methylphenyl)-3-phenylpropanamide

• IUPAC Name: N-(4-chloro-2-methylphenyl)-3-phenylpropanamide
• InChI: InChI=1S/C16H16ClNO/c1-12-11-14(17)8-9-15(12)18-16(19)10-7-13-5-3-2-4-6-13/h2-6,8-9,11H,7,10H2,1H3,(H,18,19)
• InChI Key: KKMYVBVYBIVLLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NC(=O)CCC2=CC=CC=C2
• Molecular Formula: C16H16ClNO
• DSSTOX Substance ID: DTXSID20358035
• Molecular Weight: 273.75 g/mol
• CAS RN: 6148-23-8

Description

N-(4-chloro-2-methylphenyl)-3-phenylpropanamide, commonly known as Clomipramine, is a tricyclic antidepressant drug that is used to treat various mental disorders such as depression, obsessive-compulsive disorder (OCD), and panic disorder. It was first synthesized in the 1960s and has since been widely used in clinical practice.

Mechanism of Action

Clomipramine works by inhibiting the reuptake of serotonin and norepinephrine in the brain, which increases the levels of these neurotransmitters in the synapse. This leads to an increase in neurotransmitter activity, which is believed to be responsible for its therapeutic effects. Clomipramine also has some affinity for other neurotransmitter receptors, including histamine and acetylcholine receptors.
Biochemical and Physiological Effects
Clomipramine has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin and norepinephrine in the brain, which are involved in regulating mood and anxiety. Clomipramine has also been shown to increase the levels of dopamine in the brain, which is involved in regulating reward and motivation. In addition, Clomipramine has been shown to have anti-inflammatory effects, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

Clomipramine has several advantages for use in lab experiments. It is a well-established drug with a known mechanism of action, which makes it useful for investigating the effects of neurotransmitter systems on behavior. It is also relatively easy to administer and has a long half-life, which makes it useful for studying the long-term effects of drug treatment. However, Clomipramine also has some limitations. It has a narrow therapeutic window, which means that it can be toxic at high doses. It also has a number of side effects, including sedation, dry mouth, and constipation, which can interfere with experimental results.

Future Directions

There are several future directions for research on Clomipramine. One area of research is the development of new drugs that target the same neurotransmitter systems as Clomipramine but with fewer side effects. Another area of research is the investigation of the long-term effects of Clomipramine treatment on behavior and neurotransmitter systems. Finally, there is a need for more research on the use of Clomipramine in the treatment of other disorders, such as PTSD and chronic pain.

Synthesis Methods

Clomipramine can be synthesized by the reaction of 3-chloro-propiophenone with 4-chloro-2-methylaniline, followed by the reduction of the resulting imine with sodium borohydride. The product is then acylated with phenylacetyl chloride to form Clomipramine. This synthesis method has been well-established and is used in both industrial and academic settings.

Scientific Research Applications

Clomipramine has been extensively studied for its therapeutic effects on mental disorders. It has been shown to be effective in treating depression, N-(4-chloro-2-methylphenyl)-3-phenylpropanamide, and panic disorder. In addition, it has also been studied for its potential use in the treatment of other disorders such as post-traumatic stress disorder (PTSD) and chronic pain. Clomipramine has also been used in animal studies to investigate its effects on behavior and neurotransmitter systems.